Cas no 2416230-34-5 (2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene)

• Product Name: 2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene
• CAS No: 2416230-34-5
• MF: C₇H₄ClF₅S
• MW: 250.616677284241
• MDL: MFCD32667490
• CID: 5674926
• PubChem ID: 146155238
• Update Time: 2025-06-15

2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2416230-34-5
• 2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene
• EN300-26667506

• MDL： MFCD32667490
• Inchi： 1S/C7H4ClF5S/c8-3-4-1-2-5(14-4)6(9,10)7(11,12)13/h1-2H,3H2
• InChI Key： BZAPYVJEBVFASC-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(C(F)(F)F)(F)F)S1

Computed Properties

• Exact Mass: 249.9642398g/mol
• Monoisotopic Mass: 249.9642398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene

Introduction to 2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene (CAS No. 2416230-34-5)

2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2416230-34-5, is characterized by its unique structural features, which include a thiophene ring substituted with both a chloromethyl group and a pentafluoroethyl group. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The thiophene core is a heterocyclic aromatic compound that is widely recognized for its role in medicinal chemistry due to its ability to interact with biological targets in a manner that is both selective and potent. The introduction of the chloromethyl group at the 2-position of the thiophene ring enhances its reactivity, making it a versatile building block for further functionalization. On the other hand, the pentafluoroethyl group, with its five fluorine atoms, introduces significant electronic and steric effects that can modulate the compound's behavior in biological systems.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. The fluorine atoms in the pentafluoroethyl group can influence the metabolic stability, lipophilicity, and binding affinity of drug candidates. This has led to extensive research into fluorinated derivatives of thiophene as potential therapeutic agents. For instance, studies have shown that certain fluorinated thiophenes exhibit promising activity against various diseases, including cancer and infectious disorders.

The synthesis of 2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chloromethyl group is typically introduced through reactions such as halogenation or methylation of pre-existing functional groups on the thiophene ring. The pentafluoroethyl group is often incorporated via nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's potential as a key intermediate in the development of complex molecular architectures.

One of the most compelling aspects of 2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene is its utility in drug discovery and development. The combination of the chloromethyl and pentafluoroethyl groups provides multiple sites for further chemical modification, allowing researchers to tailor the compound's properties to specific biological targets. For example, recent studies have demonstrated that derivatives of this compound can serve as inhibitors of enzymes involved in cancer progression or as modulators of immune responses.

The pharmacological potential of this compound has been further explored through computational modeling and high-throughput screening techniques. These approaches have enabled researchers to identify novel analogs with enhanced efficacy and reduced toxicity. Additionally, the use of biocatalysis and green chemistry principles in the synthesis of 2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene has contributed to more sustainable production methods.

Another area where this compound shows promise is in the development of advanced materials. Fluorinated thiophenes are known for their excellent electronic properties and have been used in organic semiconductors and optoelectronic devices. The unique structure of 2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene makes it a candidate for applications in fields such as organic light-emitting diodes (OLEDs), solar cells, and sensors.

The future direction of research on 2-(Chloromethyl)-5-(1,1,2,2,2-pentafluoroethyl)thiophene is likely to focus on expanding its applications in pharmaceuticals and materials science. Advances in synthetic methodologies will continue to facilitate the production of more complex derivatives with tailored properties. Furthermore，collaborative efforts between chemists，biologists，and engineers will be essential to fully realize the potential of this versatile compound.